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Compound of Interest

Compound Name: 6-(Methoxycarbonyl)nicotinic acid

Cat. No.: B092421 Get Quote

An High-Performance Liquid Chromatography (HPLC) method for the analysis of 6-
(Methoxycarbonyl)nicotinic acid has been developed to ensure accurate quantification and

quality control for researchers, scientists, and professionals in drug development. This method

is crucial for the characterization of this compound in various sample matrices.

Application Note
Introduction

6-(Methoxycarbonyl)nicotinic acid is a derivative of nicotinic acid, an essential human

nutrient also known as niacin or vitamin B3.[1][2][3][4] Nicotinic acid and its derivatives are

utilized in various pharmaceutical and nutraceutical applications.[4] The accurate determination

of 6-(Methoxycarbonyl)nicotinic acid is critical for quality control, stability studies, and

formulation development. This application note details a robust reversed-phase HPLC method

for the quantitative analysis of 6-(Methoxycarbonyl)nicotinic acid.

Chromatographic Conditions

The separation is achieved on a C18 stationary phase, which is a common choice for the

analysis of nicotinic acid and its metabolites.[5][6] A gradient elution with a mobile phase

consisting of an aqueous buffer and an organic modifier allows for the effective elution and

separation of the analyte from potential impurities.
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Parameter Value

HPLC System Agilent 1260 LC Series or equivalent

Column Luna C18, 4.6 x 150 mm, 5 µm

Mobile Phase A 0.1% (v/v) Formic Acid in Water

Mobile Phase B Acetonitrile

Gradient

10-90% B over 15 min, then hold at 90% B for 5

min, followed by a 5 min re-equilibration at 10%

B

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Injection Volume 10 µL

Detection UV-Vis at 262 nm

Method Validation Summary

While a full validation study is recommended for specific applications, the following parameters

provide a baseline for the expected performance of this method.

Validation Parameter Expected Result

Linearity (r²) > 0.999

Precision (RSD%) < 2.0%

Accuracy (Recovery %) 98.0% - 102.0%

Limit of Detection (LOD) ~0.05 µg/mL

Limit of Quantification (LOQ) ~0.15 µg/mL

Experimental Protocol
1. Reagents and Materials
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6-(Methoxycarbonyl)nicotinic acid reference standard

Acetonitrile (HPLC grade)

Formic acid (LC-MS grade)

Water (HPLC grade)

Methanol (HPLC grade)

2. Standard Solution Preparation

Stock Solution (1 mg/mL): Accurately weigh 10 mg of 6-(Methoxycarbonyl)nicotinic acid
reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the initial mobile phase composition (90:10 Water:Acetonitrile with 0.1%

Formic Acid) to obtain concentrations ranging from 0.1 µg/mL to 100 µg/mL.

3. Sample Preparation

Accurately weigh a known amount of the sample containing 6-(Methoxycarbonyl)nicotinic
acid.

Dissolve the sample in a suitable solvent (e.g., methanol or the initial mobile phase).

Filter the solution through a 0.45 µm syringe filter before injection to remove any particulate

matter.

4. HPLC Analysis

System Equilibration: Equilibrate the HPLC system with the initial mobile phase composition

for at least 30 minutes or until a stable baseline is achieved.

Injection: Inject 10 µL of the standard and sample solutions into the HPLC system.

Data Acquisition: Acquire the chromatograms for 25 minutes.
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Quantification: Identify the peak corresponding to 6-(Methoxycarbonyl)nicotinic acid in the

sample chromatogram by comparing the retention time with that of the standard. Calculate

the concentration of 6-(Methoxycarbonyl)nicotinic acid in the sample using the calibration

curve generated from the standard solutions.
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Caption: Experimental workflow for the HPLC analysis of 6-(Methoxycarbonyl)nicotinic acid.
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Caption: Logical relationship of the analytical method for 6-(Methoxycarbonyl)nicotinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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